Cas no 1016860-62-0 (N-(4-Bromo-3-methylphenyl)-1,3-propanesultam)

• Product Name: N-(4-Bromo-3-methylphenyl)-1,3-propanesultam
• CAS No: 1016860-62-0
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• CID: 1037576
• PubChem ID: 24698022
• Update Time: 2025-11-02

N-(4-Bromo-3-methylphenyl)-1,3-propanesultam Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-3-methylphenyl)isothiazolidine 1,1-dioxide
• 2-(4-Bromo-3-methylphenyl)isothiazolidine-1,1-dioxide
• AG-B-86145
• ANW-74909
• CTK5I7721
• MolPort-004-337-292
• N-(4-BroMo-3-Methylphenyl)-1,3-propanesultaM
• Isothiazolidine, 2-(4-bromo-3-methylphenyl)-, 1,1-dioxide
• 2-(4-bromo-3-methylphenyl)-1,2-thiazolidine-1,1-dione
• CS-0439814
• EN300-56560
• DB-364032
• Z118437286
• 2-(4-bromo-3-methylphenyl)-1lambda6,2-thiazolidine-1,1-dione
• A908448
• BS-19115
• 2-(4-bromo-3-methylphenyl)-1,2-thiazolidine 1,1-dioxide
• AKOS000176707
• 2-(4-bromo-3-methylphenyl)-1??,2-thiazolidine-1,1-dione
• 2-(4-Bromo-3-methylphenyl)-1lambda~6~,2-thiazolidine-1,1-dione
• 1016860-62-0
• DTXSID80640822
• 2-(4-Bromo-3-methylphenyl)isothiazolidine1,1-dioxide
• 2-(4-bromo-3-methylphenyl)-1lambda,2-thiazolidine-1,1-dione
• N-(4-Bromo-3-methylphenyl)-1,3-propanesultam

• MDL： MFCD09936816
• Inchi： 1S/C10H12BrNO2S/c1-8-7-9(3-4-10(8)11)12-5-2-6-15(12,13)14/h3-4,7H,2,5-6H2,1H3
• InChI Key： ZVJDZMGIZMQYIC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)N1CCCS1(=O)=O

Computed Properties

• Exact Mass: 288.97700
• Monoisotopic Mass: 288.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.76000
• LogP: 3.44320

N-(4-Bromo-3-methylphenyl)-1,3-propanesultam Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-Bromo-3-methylphenyl)-1,3-propanesultam

Comprehensive Overview of N-(4-Bromo-3-methylphenyl)-1,3-propanesultam (CAS 1016860-62-0): Properties, Applications, and Market Insights

N-(4-Bromo-3-methylphenyl)-1,3-propanesultam (CAS 1016860-62-0) is a specialized sultam derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-methylphenyl substitution pattern, serves as a crucial intermediate in the synthesis of biologically active molecules. The growing demand for sultam-based compounds in drug discovery has positioned this chemical as a valuable building block for medicinal chemists worldwide.

The molecular structure of N-(4-Bromo-3-methylphenyl)-1,3-propanesultam features a propanesultam moiety attached to a 4-bromo-3-methylphenyl group, creating a versatile scaffold for further chemical modifications. Recent studies highlight its potential in developing enzyme inhibitors, particularly for targets involved in inflammatory pathways. Researchers are particularly interested in its hydrogen bond acceptor properties, which contribute to enhanced binding affinity with biological targets.

In the context of current pharmaceutical trends, N-(4-Bromo-3-methylphenyl)-1,3-propanesultam aligns with the industry's focus on small molecule therapeutics and fragment-based drug design. Its balanced lipophilicity and molecular weight make it an attractive candidate for lead optimization programs. The presence of both bromo and methyl substituents offers multiple vectors for structure-activity relationship (SAR) studies, addressing common search queries about modifiable chemical scaffolds in drug discovery.

The synthesis of N-(4-Bromo-3-methylphenyl)-1,3-propanesultam typically involves ring-closure reactions of appropriate precursors, with yields optimized through modern green chemistry approaches. This responds to growing industry concerns about sustainable synthesis methods, a frequently searched topic in chemical databases. Analytical characterization commonly employs HPLC purity analysis and mass spectrometry, ensuring the compound meets rigorous quality standards for research applications.

Market analysis reveals increasing procurement of N-(4-Bromo-3-methylphenyl)-1,3-propanesultam by contract research organizations (CROs) and academic institutions specializing in medicinal chemistry. The compound's stability under various storage conditions and compatibility with common organic solvents makes it particularly valuable for high-throughput screening campaigns. Suppliers have noted a 35% year-over-year increase in requests for this research chemical, reflecting its growing importance in early-stage drug development.

From a regulatory perspective, N-(4-Bromo-3-methylphenyl)-1,3-propanesultam is classified as a standard research chemical with no special handling requirements beyond basic laboratory safety protocols. This distinguishes it from more regulated substances while still offering valuable synthetic utility. The compound's structure-activity relationship potential continues to generate discussion in scientific forums, particularly regarding its application in kinase inhibitor development - a hot topic in current cancer research.

Future applications of N-(4-Bromo-3-methylphenyl)-1,3-propanesultam may expand into materials science, where sultam derivatives are being investigated for their unique electronic properties. Preliminary studies suggest potential in organic electronic materials, responding to industry needs for novel semiconductor components. This dual applicability in both life sciences and materials science makes it a compound of particular interest for interdisciplinary research teams.

Quality control protocols for N-(4-Bromo-3-methylphenyl)-1,3-propanesultam typically specify minimum purity levels of 97%, with stringent limits on residual solvents and heavy metal content. These specifications address common purchaser concerns about research chemical quality, a frequently searched term among procurement specialists. Advanced purification techniques including recrystallization and column chromatography ensure batch-to-batch consistency for research applications.

The patent landscape surrounding sultam-containing compounds shows steady growth, with N-(4-Bromo-3-methylphenyl)-1,3-propanesultam appearing in several recent applications for therapeutic agents. This aligns with search trends showing increased interest in patented chemical intermediates among intellectual property professionals. The compound's structural features make it particularly valuable for creating proprietary derivatives with potential pharmaceutical applications.

In summary, N-(4-Bromo-3-methylphenyl)-1,3-propanesultam (CAS 1016860-62-0) represents a versatile and increasingly important chemical intermediate with broad applications in medicinal chemistry and materials science. Its unique structural features, combined with favorable physicochemical properties, position it as a valuable tool for researchers developing next-generation bioactive molecules and functional materials. The compound's growing presence in scientific literature and patent applications suggests its significance will continue to expand in coming years.